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Compound of Interest

Compound Name: CAL-130 Hydrochloride

Cat. No.: B1139508

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides detailed, step-by-step procedures for the safe disposal of CAL-130
Hydrochloride, a phosphoinositide 3-kinase (PI13K) inhibitor used in research.[1][2] While
CAL-130 Hydrochloride may be shipped as a non-hazardous chemical, it is imperative to
handle all laboratory chemicals with care and to follow established waste disposal protocols.[1]

l. Pre-Disposal Safety and Handling

Before beginning any disposal process, ensure that all appropriate personal protective
equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of CAL-
130 Hydrochloride should be conducted in a well-ventilated area, preferably within a fume
hood.

Il. Waste Identification and Segregation

Proper segregation of chemical waste is the first and most crucial step in the disposal process
to prevent dangerous reactions.

e Do Not Mix: Never mix CAL-130 Hydrochloride with other chemical waste unless explicitly
instructed by a qualified chemist or environmental health and safety (EHS) specialist.

e Waste Streams: Segregate waste into distinct categories such as:
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Halogenated Organic Solvents
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Aqueous Waste

o

Sharps

lll. Step-by-Step Disposal Procedures

The following procedures are based on general best practices for the disposal of research-
grade chemicals in a laboratory setting.

A. Disposal of Solid CAL-130 Hydrochloride

o Container Selection: Use a designated, leak-proof, and clearly labeled solid chemical waste
container. The container must be compatible with the chemical.

o Labeling: Affix a hazardous waste label to the container. The label must include:

o The words "Hazardous Waste"

o

The full chemical name: "CAL-130 Hydrochloride"

[¢]

The guantity of the waste

[¢]

The date of accumulation

o

The name of the principal investigator or laboratory contact

o Transfer: Carefully transfer the solid CAL-130 Hydrochloride into the labeled waste
container. Avoid creating dust.

o Storage: Store the sealed container in a designated satellite accumulation area (SAA) that is
at or near the point of generation and under the control of the laboratory personnel.[3][4] The
SAA should be inspected weekly for any signs of leakage.[4]
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B. Disposal of Solutions Containing CAL-130 Hydrochloride
e Aqueous Solutions:

o Small quantities of dilute agueous solutions may, in some jurisdictions, be suitable for
drain disposal if the pH is between 5.0 and 12.5 and the solution does not contain any
other hazardous materials.[4] However, it is Northwestern University's policy to prohibit the
drain disposal of all potentially hazardous chemicals.[5][6]

o Itis best practice to collect all aqueous solutions containing CAL-130 Hydrochloride in a
designated, labeled aqueous waste container.

e Organic Solvent Solutions:

o Collect solutions of CAL-130 Hydrochloride in organic solvents in a designated solvent
waste container.

o Separate halogenated and non-halogenated solvents into different waste containers to
facilitate proper disposal and recycling.[7]

o Ensure the waste container is properly labeled with the full chemical names of all
constituents.

o Storage: Store liquid waste containers in secondary containment (such as a spill tray) within
the SAA to prevent spills.[7]

C. Disposal of Contaminated Labware

o Sharps: Any chemically contaminated sharps (needles, scalpels, etc.) must be disposed of in
a designated, puncture-resistant sharps container that is clearly labeled as "Chemically
Contaminated Sharps."[5]

e Glassware and Plasticware: Glassware and plasticware contaminated with CAL-130
Hydrochloride should be rinsed with an appropriate solvent. The first rinse should be
collected and disposed of as hazardous waste.[6] After thorough cleaning, the glassware can
be reused. Disposable items should be placed in a designated container for chemically
contaminated lab debris.[8]
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e PPE: Contaminated gloves, bench paper, and other disposable PPE should be collected in a

designated solid waste container.

IV. Final Disposal

e Contact EHS: Once a waste container is full or has been in accumulation for the maximum
allowable time (often up to 12 months, but regulations vary), contact your institution's
Environmental Health and Safety (EHS) department for waste pickup.[3]

» Licensed Disposal Agency: The EHS department will arrange for the transportation and
ultimate disposal of the chemical waste through a licensed chemical disposal agency, which
will typically involve incineration for organic materials.[9]

: o :

Parameter Guideline Source

Maximum Satellite
) 55 gallons of hazardous waste  [3]
Accumulation

Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kg (solid) [3]

) >5.0and <12.5 (local
Aqueous Disposal pH Range ] o [4]
regulations may prohibit)

- i < 140°F (considered
Flammable Liquid Flash Point [3]
hazardous)

Experimental Protocols

As no specific neutralization or deactivation protocols for CAL-130 Hydrochloride are publicly
available, the primary disposal method is collection and transfer to a licensed waste disposal
contractor. Always consult with your institution's EHS department for specific guidance.

Disposal Workflow Diagram
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CAL-130 Hydrochloride Disposal Workflow
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Caption: Workflow for the safe disposal of CAL-130 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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